Cas no 71047-51-3 (Ethanone, 1-[2-[(4-ethoxyphenyl)amino]-4-methyl-5-thiazolyl]-)

• Product Name: Ethanone, 1-[2-[(4-ethoxyphenyl)amino]-4-methyl-5-thiazolyl]-
• CAS No: 71047-51-3
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• CID: 546196
• PubChem ID: 692481
• Update Time: 2025-04-19

Ethanone, 1-[2-[(4-ethoxyphenyl)amino]-4-methyl-5-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-[(4-ethoxyphenyl)amino]-4-methyl-5-thiazolyl]-
• 1-[2-(4-ethoxyanilino)-4-methyl-1,3-thiazol-5-yl]ethanone
• 1-{2-[(4-ethoxyphenyl)amino]-4-methyl-1,3-thiazol-5-yl}ethan-1-one
• 71047-51-3
• DTXSID70351152
• AKOS001100794
• Z48861688
• AG-205/37049184

• Inchi： 1S/C14H16N2O2S/c1-4-18-12-7-5-11(6-8-12)16-14-15-9(2)13(19-14)10(3)17/h5-8H,4H2,1-3H3,(H,15,16)
• InChI Key： SPROBMWPEYGRQV-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C)N=C1NC1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 276.09338
• Monoisotopic Mass: 276.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• PSA: 51.22